N-octanoyl-asparaginyl-tyrosyl-threoninamide

• CAS No.: 117978-19-5
• Product Name: N-octanoyl-asparaginyl-tyrosyl-threoninamide
• Molecular Formula: C25H39N5O7
• Molecular Weight: 521.6 g/mol
• IUPAC Name: (2S)-N-[(2S)-1-[[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-2-(octanoylamino)butanediamide
• Standard InChI: InChI=1S/C25H39N5O7/c1-3-4-5-6-7-8-21(34)28-19(14-20(26)33)24(36)29-18(13-16-9-11-17(32)12-10-16)25(37)30-22(15(2)31)23(27)35/h9-12,15,18-19,22,31-32H,3-8,13-14H2,1-2H3,(H2,26,33)(H2,27,35)(H,28,34)(H,29,36)(H,30,37)/t15-,18+,19+,22+/m1/s1
• Standard InChIKey: CHARWFGRYUJKEC-KRDZULTMSA-N
• Isomeric SMILES: CCCCCCCC(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H]([C@@H](C)O)C(=O)N
• SMILES: CCCCCCCC(=O)NC(CC(=O)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(C(C)O)C(=O)N
• Canonical SMILES: CCCCCCCC(=O)NC(CC(=O)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(C(C)O)C(=O)N
• Sequence: NYT
• Synonyms: N-octanoyl-Asn-Tyr-Thr-NH2; N-octanoyl-asparaginyl-tyrosyl-threoninamide
• PubChem Compound: 3082892
• Last Modified: Nov 11 2021